Cas no 2375274-07-8 (Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride)

• Product Name: Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride
• CAS No: 2375274-07-8
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 5914217
• PubChem ID: 145874747
• Update Time: 2025-05-24

Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2375274-07-8
• EN300-7439048
• Ethyl 3-amino-2,2-dimethylbutanoate;hydrochloride
• ethyl 3-amino-2,2-dimethylbutanoate hydrochloride
• Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride

• Inchi： 1S/C8H17NO2.ClH/c1-5-11-7(10)8(3,4)6(2)9;/h6H,5,9H2,1-4H3;1H
• InChI Key： WNMNLHBISPPYPH-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(C)(C)C(C)N)=O

Computed Properties

• Exact Mass: 195.1026065g/mol
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride

Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride (CAS No. 2375274-07-8): A Comprehensive Overview

Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride, a compound with the chemical formula C₈H₁₇NO₂·HCl, is a derivative of amino acid esters that has garnered significant attention in the field of pharmaceutical research and drug development. This compound, identified by its unique CAS number 2375274-07-8, exhibits a complex structural framework that positions it as a promising candidate for various biological applications. The presence of both amine and ester functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The hydrochloride salt form of Ethyl 3-amino-2,2-dimethylbutanoate enhances its solubility in aqueous solutions, making it more suitable for formulation in drug delivery systems and biological assays. This property is particularly valuable in preclinical and clinical studies where bioavailability and solubility are critical factors. Recent studies have highlighted its potential role in modulating enzyme activities and interacting with biological targets, which could lead to novel therapeutic strategies.

In the realm of drug discovery, Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride has been explored for its pharmacological properties. Its structural similarity to natural amino acids suggests that it may interact with enzymes and receptors in a manner akin to endogenous compounds. This characteristic is particularly intriguing for the development of enzyme inhibitors and receptor modulators. For instance, researchers have investigated its potential as a scaffold for designing molecules that can inhibit specific enzymatic pathways implicated in metabolic disorders and inflammatory diseases.

The compound's unique structural features also make it an attractive candidate for use in chiral chemistry and asymmetric synthesis. Chiral compounds are crucial in pharmaceuticals because they often exist as enantiomers, which can have vastly different biological activities. Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride can serve as a chiral building block for constructing enantiomerically pure compounds, which are essential for developing drugs with high specificity and low toxicity.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of small molecules like Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity. These studies have provided insights into its potential mechanisms of action, suggesting that it may interfere with key signaling pathways involved in diseases such as cancer and neurodegenerative disorders. The detailed understanding of these interactions is crucial for optimizing its therapeutic potential.

The synthesis of Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the ester group. Subsequent functional group transformations are then employed to introduce the amino group and convert the free base into its hydrochloride salt. The efficiency of each step is critical to achieving a final product that meets the stringent requirements of pharmaceutical applications.

The safety profile of Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride has been evaluated through various toxicological studies. These studies have assessed its acute toxicity, chronic toxicity, and potential long-term effects on different organ systems. Preliminary results indicate that the compound is well-tolerated at moderate doses but may exhibit some side effects at higher concentrations. Further research is needed to fully characterize its safety profile and identify any potential risks associated with its use.

The application of Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride extends beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural properties make it a useful intermediate for synthesizing complex molecules that can serve as ligands or catalysts in various chemical reactions. Additionally, its ability to form stable complexes with metal ions suggests potential applications in coordination chemistry and material design.

In conclusion, Ethyl 3-amino-2,2-dimethylbutanoate hydrochloride (CAS No. 2375274-07-8) is a multifaceted compound with significant potential in multiple domains of chemical research. Its unique structural features, combined with its favorable physicochemical properties, make it an invaluable tool for drug discovery, chiral synthesis, and other applications. As research continues to uncover new insights into its biological activity and synthetic utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions across various industries.